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Compound of Interest

Compound Name: 3,4-Dichloro-5-nitropyridine

CAS No.: 56809-84-8

Cat. No.: B1279806

Get Quote

CAS Number: 56809-84-8 Molecular Formula: C₅H₂Cl₂N₂O₂ Molecular Weight: 192.99 g/mol

[1][2][3]

Executive Summary
3,4-Dichloro-5-nitropyridine is a highly functionalized heterocyclic scaffold used primarily as a

regioselective electrophile in the synthesis of fused ring systems (e.g., azaindoles,

naphthyridines) and kinase inhibitors. Its value lies in its asymmetric reactivity profile: the

presence of a nitro group at C5 and the pyridine nitrogen creates a distinct electronic gradient

that directs nucleophilic aromatic substitution (SNAr) with high fidelity to the C4 position. This

guide details the physicochemical properties, synthetic access, and validated protocols for

utilizing this compound in medicinal chemistry.[4][5]

Physicochemical Identity & Properties[7][8][9][10]
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Property Specification Notes

CAS Number 56809-84-8

Note: Distinct from the 2,4-

dichloro isomer (CAS 4487-56-

3).[2]

IUPAC Name 3,4-Dichloro-5-nitropyridine

Appearance
Pale yellow to light orange

crystalline solid

Oxidizes slightly upon

prolonged air exposure.[2]

Melting Point 43 – 47 °C
Low melting point requires cold

storage to prevent caking.

Boiling Point ~258 °C (Predicted)

Decomposes at high

temperatures; avoid distillation

at atm pressure.

Solubility DCM, EtOAc, DMSO, DMF

Poorly soluble in water;

hydrolyzes slowly in aqueous

base.

Storage
Inert atmosphere (N₂/Ar), 2–8

°C

Hygroscopic; store away from

strong nucleophiles and

reducing agents.

Synthetic Access & Production
The synthesis of 3,4-dichloro-5-nitropyridine is non-trivial due to the difficulty of introducing a

nitro group onto an electron-deficient dichloropyridine ring directly.[2] The preferred industrial

route utilizes a "functionalization-first" approach, starting from 3-nitropyridin-4-ol.[2]

Validated Synthetic Route
The most robust protocol involves the chlorination of a hydroxypyridine precursor followed by

deoxychlorination.

Precursor: 3-Nitropyridin-4-ol (CAS 13194-60-0).[2]
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Step 1 (Electrophilic Chlorination): Treatment with Cl₂ or N-chlorosuccinimide (NCS) in acetic

acid introduces a chlorine atom at C3 (ortho to the hydroxyl group).

Step 2 (Deoxychlorination): The resulting 3-chloro-5-nitropyridin-4-ol is treated with

phosphorus oxychloride (POCl₃) to convert the C4-hydroxyl to a chloride.[2]

Synthesis Workflow Diagram

3-Nitropyridin-4-ol
(CAS 13194-60-0)

Intermediate:
3-Chloro-5-nitropyridin-4-ol

Cl2 / AcOH
Electrophilic Sub.

Product:
3,4-Dichloro-5-nitropyridine

(CAS 56809-84-8)

POCl3, 100°C
Deoxychlorination

Click to download full resolution via product page

Figure 1: Stepwise synthesis from commercially available precursors, highlighting the

conversion of the C4-hydroxyl group.[2]

Reactivity Profile: The Regioselectivity Engine
The core utility of 3,4-dichloro-5-nitropyridine is its predictable regiochemistry during SNAr

reactions.[2]

Electronic Activation Analysis
The molecule possesses two leaving groups (chlorides at C3 and C4). However, they are not

equivalent.[6]

C4 Position (The "Soft Spot"): This carbon is activated by the ortho-nitro effect.[2] The nitro

group at C5 strongly withdraws electron density via resonance and induction, stabilizing the

Meisenheimer intermediate formed upon nucleophilic attack at C4. Additionally, C4 is gamma

to the pyridine nitrogen, which further depletes electron density.

C3 Position: This carbon is meta to the nitro group. It lacks the resonance stabilization

afforded to C4. Steric hindrance from the adjacent C4-Cl also disfavors attack here.[2]

Conclusion: Nucleophiles (amines, thiols, alkoxides) attack exclusively at C4, displacing the

chlorine atom to yield 3-chloro-4-substituted-5-nitropyridines.[2] The C3-chlorine remains intact

for subsequent cross-coupling (e.g., Suzuki-Miyaura).[2]
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Regioselectivity Pathway Diagram

3,4-Dichloro-5-nitropyridine

Path A: Attack at C4 (Major)
Stabilized by o-NO2

  R-NH2 / Base  

Path B: Attack at C3 (Forbidden)
No Resonance Stabilization

  R-NH2  

4-Amino-3-chloro-5-nitropyridine
(Kinetic Product)

Click to download full resolution via product page

Figure 2: Mechanistic map illustrating the preferential nucleophilic attack at C4 due to electronic

activation by the C5-nitro group.

Experimental Protocol: Regioselective Amination
Objective: Synthesis of tert-butyl (3-chloro-5-nitropyridin-4-yl)amino derivative. Context: This

protocol demonstrates the clean displacement of the C4-chloride by a secondary amine, a

common step in kinase inhibitor synthesis.[7]

Materials
Substrate: 3,4-Dichloro-5-nitropyridine (1.0 eq)

Nucleophile: Amine (e.g., tert-butyl piperidin-3-ylcarbamate) (1.2 eq)[2]

Base: Triethylamine (TEA) or DIPEA (2.0 eq)

Solvent: 2-Propanol (IPA) or Acetonitrile (MeCN)[2]

Procedure
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Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3,4-
dichloro-5-nitropyridine (500 mg, 2.6 mmol) in 2-propanol (10 mL).

Note: Ensure the solvent is anhydrous to prevent hydrolysis of the chloride to a phenol.

Addition: Add the amine (3.1 mmol) followed by TEA (0.15 mL, 1.04 mmol) dropwise at room

temperature.

Exotherm Warning: The reaction may be slightly exothermic.

Reaction: Heat the mixture to 50°C and stir for 2 hours.

Monitoring: Monitor by TLC (EtOAc/Hexane 1:1) or LC-MS.[2] The starting material (R_t ~

X min) should disappear, replaced by a more polar product spot.

Workup: Concentrate the mixture under reduced pressure to remove volatiles. Dilute the

residue with Ethyl Acetate (50 mL) and wash with water (2 x 20 mL) followed by saturated

brine (20 mL).

Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify via

silica gel flash chromatography (Gradient: 0-40% EtOAc in Hexanes).

Expected Yield: 85–95% Data Validation:

¹H NMR: Look for the loss of one C-Cl signal and the appearance of amine N-H or alkyl

protons.[2] The C3-Cl remains, often shifting the adjacent pyridine proton signal.

Safety & Handling Guidelines
As a nitro-halogenated heterocycle, this compound presents specific hazards.
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Hazard Class Description Mitigation

Skin Sensitization
Potent sensitizer; may cause

allergic dermatitis.[2]

Double-gloving (Nitrile) and

tyvek sleeves required.[2]

Reactivity

Reacts violently with strong

reducing agents (hydrazine,

metal hydrides).

Store away from hydrides.

quench reactions carefully.

Thermal Stability
Nitro compounds carry a risk of

decomposition.

Do not heat above 100°C

without DSC testing.

Hydrolysis
Generates HCl upon contact

with moisture.

Handle in a fume hood; store

in a desiccator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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